Cas no 57741-67-0 (4,4-dimethyl-3-methylideneoxan-2-one)

• Product name: 4,4-dimethyl-3-methylideneoxan-2-one
• CAS No: 57741-67-0
• MF: C₈H₁₂O₂
• MW: 140.179682731628
• CID: 947483
• PubChem ID: 312237

4,4-dimethyl-3-methylideneoxan-2-one Chemical and Physical Properties

Names and Identifiers

• 4,4-dimethyl-3-methylideneoxan-2-one
• NSC221575
• SCHEMBL12514056
• DTXSID50310020
• NSC-221575
• 57741-67-0

• Inchi： InChI=1S/C8H12O2/c1-6-7(9)10-5-4-8(6,2)3/h1,4-5H2,2-3H3
• InChI Key： CAUZAEZFDOSPQM-UHFFFAOYSA-N
• SMILES： CC1(CCOC(=O)C1=C)C

Computed Properties

• Exact Mass: 140.08376
• Monoisotopic Mass: 140.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Delta valerolactones